Cas no 2172457-29-1 (2-5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172457-29-1
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5568314
• PubChem ID: 165596844
• Update Time: 2025-10-31

2-5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1598294
• 2172457-29-1
• 2-[5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2-5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C12H22N4O/c1-9(2)16-12(10-4-7-17-8-5-10)11(3-6-13)14-15-16/h9-10H,3-8,13H2,1-2H3
• InChI Key： XGXMPGKEZWGQOV-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CCN)N=NN2C(C)C)CC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Compound CAS No. 2172457-29-1: 2-(5-(Oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl)ethanamine

The compound with CAS number 2172457-29-1, known as 2-(5-(Oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-y)ethanamine, is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The triazole moiety is further substituted with an oxane ring (a six-membered cyclic ether) at the 5-position and an isopropyl group at the 1-position. The ethanamine group attached to the triazole ring adds to the compound's functional diversity.

Recent studies have highlighted the oxan-substituted triazole derivatives as promising candidates in drug discovery and materials science. The oxane ring introduces additional flexibility and hydrophilicity to the molecule, enhancing its solubility and bioavailability. This makes it particularly suitable for applications in pharmaceuticals where drug delivery efficiency is critical. Moreover, the presence of the ethanamine group allows for further functionalization, enabling the synthesis of derivatives with tailored properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. Researchers have also explored the use of green chemistry principles in its synthesis, such as employing water as a solvent or using catalytic systems to minimize waste generation.

The triazole core of this compound has been extensively studied for its potential in medicinal chemistry. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their interactions with biological targets. This property has led to their use in designing inhibitors for various enzymes and receptors. For instance, recent studies have demonstrated that oxan-substituted triazoles can exhibit potent inhibitory activity against kinases involved in cancer progression.

Beyond pharmacological applications, this compound has also shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of metallopolymers and catalytic materials. For example, researchers have utilized this compound as a ligand in constructing metal–organic frameworks (MOFs) with high surface area and porosity, which are ideal for gas storage and separation applications.

In addition to its functional versatility, the ethanamine group in this compound plays a crucial role in its reactivity and compatibility with other chemical systems. This group can undergo various transformations, such as alkylation or acylation, enabling the creation of derivatives with enhanced properties. Recent advancements in click chemistry have further expanded the scope of modifications possible on this compound.

The combination of these features positions CAS No. 2172457-based compounds as versatile building blocks for both academic research and industrial applications. Their ability to adapt to diverse chemical environments and interact with biological systems makes them invaluable tools in modern chemistry.

In conclusion, CAS No. 2172457-based compounds represent a fascinating intersection of organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new applications and optimize synthetic routes, their role in advancing technological and therapeutic solutions is expected to grow significantly.